Cas no 329709-92-4 (2-Butenoic acid, 4-oxo-4-(2-pyrimidinylamino)-)
329709-92-4 structure
Product Name:2-Butenoic acid, 4-oxo-4-(2-pyrimidinylamino)-
CAS No:329709-92-4
MF:C8H7N3O3
MW:193.159481287003
CID:1454620
Update Time:2024-08-25
2-Butenoic acid, 4-oxo-4-(2-pyrimidinylamino)- Chemical and Physical Properties
Names and Identifiers
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- 2-Butenoic acid, 4-oxo-4-(2-pyrimidinylamino)-
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- Inchi: 1S/C8H7N3O3/c12-6(2-3-7(13)14)11-8-9-4-1-5-10-8/h1-5H,(H,13,14)(H,9,10,11,12)
- InChI Key: SPOFPHPGESYASY-UHFFFAOYSA-N
- SMILES: C(O)(=O)C=CC(=O)NC1=NC=CC=N1
Computed Properties
- Exact Mass: 193.04881
Experimental Properties
- Density: 1.483±0.06 g/cm3(Predicted)
- PSA: 92.18
- pka: 3.40±0.10(Predicted)
2-Butenoic acid, 4-oxo-4-(2-pyrimidinylamino)- Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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